2-methyl-N-(4-(methylthio)benzyl)-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide
Description
2-methyl-N-(4-(methylthio)benzyl)-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
BenchChem offers high-quality 2-methyl-N-(4-(methylthio)benzyl)-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-N-(4-(methylthio)benzyl)-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Properties
This compound has demonstrated promising antioxidant activity. Researchers have evaluated its ability to scavenge free radicals and chelate metal ions. The in vitro assays revealed that some synthesized derivatives exhibit more effective total antioxidant, free radical scavenging, and metal chelating activity compared to standard compounds .
Antibacterial Activity
In addition to its antioxidant properties, this compound has been investigated for its antibacterial potential. Researchers tested it against both gram-positive and gram-negative bacteria. By conducting in vitro biochemical tests, they assessed its inhibitory effects on bacterial growth .
Drug Discovery and Medicinal Applications
Amide compounds, including benzamides, play a significant role in drug discovery and medicinal chemistry. While specific applications may vary, these compounds have been explored for their potential in various fields:
- Industrial Applications : Beyond medicine, amides find use in industrial sectors such as plastics, rubber, paper, and agriculture .
Other Potential Applications
While further research is needed, this compound’s structural features suggest it could be relevant in other areas, such as synthetic intermediates, commercial drugs, and natural products .
properties
IUPAC Name |
2-methyl-N-[(4-methylsulfanylphenyl)methyl]-3-oxo-5,6,7,8-tetrahydrocinnoline-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-21-17(22)10-14-9-13(5-8-16(14)20-21)18(23)19-11-12-3-6-15(24-2)7-4-12/h3-4,6-7,10,13H,5,8-9,11H2,1-2H3,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPQSTXSTOVQTSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C2CC(CCC2=N1)C(=O)NCC3=CC=C(C=C3)SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(4-(methylthio)benzyl)-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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